Cas no 2732245-24-6 (tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate)
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate Chemical and Physical Properties
Names and Identifiers
-
- 2732245-24-6
- EN300-37151594
- tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate
-
- Inchi: 1S/C12H12Cl2IN3O2/c1-12(2,3)20-7(19)5-18-4-6(15)8-9(18)10(13)17-11(14)16-8/h4H,5H2,1-3H3
- InChI Key: VIGZHVHZWKJXKF-UHFFFAOYSA-N
- SMILES: IC1=CN(C2C(=NC(=NC=21)Cl)Cl)CC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 426.93513g/mol
- Monoisotopic Mass: 426.93513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 57Ų
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37151594-0.05g |
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate |
2732245-24-6 | 0.05g |
$792.0 | 2023-07-10 | ||
| Enamine | EN300-37151594-0.1g |
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate |
2732245-24-6 | 0.1g |
$829.0 | 2023-07-10 | ||
| Enamine | EN300-37151594-0.25g |
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate |
2732245-24-6 | 0.25g |
$867.0 | 2023-07-10 | ||
| Enamine | EN300-37151594-0.5g |
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate |
2732245-24-6 | 0.5g |
$905.0 | 2023-07-10 | ||
| Enamine | EN300-37151594-1.0g |
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate |
2732245-24-6 | 1.0g |
$943.0 | 2023-07-10 | ||
| Enamine | EN300-37151594-2.5g |
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate |
2732245-24-6 | 2.5g |
$1848.0 | 2023-07-10 | ||
| Enamine | EN300-37151594-5.0g |
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate |
2732245-24-6 | 5.0g |
$2732.0 | 2023-07-10 | ||
| Enamine | EN300-37151594-10.0g |
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate |
2732245-24-6 | 10.0g |
$4052.0 | 2023-07-10 |
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate
tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate: A Comprehensive Overview
The compound tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate, with the CAS number NO2732245-24-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidine derivatives, which are known for their potential in drug discovery and development.
The structure of this compound is characterized by a pyrrolo[3,2-d]pyrimidine core, which is a bicyclic system consisting of a pyrrole ring fused to a pyrimidine ring. The presence of substituents such as chlorine and iodine atoms at specific positions on the pyrrolopyrimidine ring suggests that this compound may exhibit unique electronic and steric properties. These properties are often exploited in the design of bioactive molecules with potential therapeutic applications.
Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in targeting various biological pathways associated with diseases such as cancer and inflammatory disorders. For instance, research has shown that certain pyrrolopyrimidine analogs can act as potent inhibitors of kinases, which are enzymes that play critical roles in cell signaling and proliferation. The substitution pattern in tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate may enhance its binding affinity to specific kinase targets, making it a promising candidate for further investigation in drug development.
In addition to its potential therapeutic applications, this compound is also of interest in synthetic organic chemistry due to its complex structure and the challenges involved in its synthesis. The synthesis of such molecules often requires multi-step processes involving advanced techniques such as coupling reactions and stereochemical control. Researchers have developed various strategies to synthesize similar compounds, including the use of microwave-assisted synthesis and catalytic methods to improve efficiency and yield.
The presence of an acetate group attached to the pyrrolopyrimidine core in this compound suggests that it may undergo further chemical transformations or serve as an intermediate in more complex syntheses. Acetate groups are commonly used as protecting groups or as part of functionalization strategies in organic synthesis.
From an analytical standpoint, the characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of the molecular structure and confirmation of the substitution pattern on the pyrrolopyrimidine ring.
In terms of stability and storage, compounds like tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate are generally stable under normal conditions but may require protection from light and moisture to prevent degradation. Proper storage is essential to maintain their integrity for use in research or industrial applications.
The growing interest in pyrrolopyrimidine derivatives has led to increased research into their biological activities and mechanisms of action. For example, studies have shown that certain analogs can modulate cellular pathways involved in apoptosis (programmed cell death) and angiogenesis (formation of new blood vessels), both of which are critical processes in cancer progression.
In conclusion, tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate represents a valuable addition to the arsenal of compounds being explored for their potential therapeutic benefits. Its unique structure and substituent pattern make it a compelling target for further research into its biological activities and applications in drug discovery.
2732245-24-6 (tert-butyl 2-{2,4-dichloro-7-iodo-5H-pyrrolo[3,2-d]pyrimidin-5-yl}acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)